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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the systemic activity of Oxazosulfyl, a novel

insecticide, in rice plants. Through a detailed examination of experimental data, this document

compares the performance of Oxazosulfyl with alternative systemic insecticides and offers

insights into its efficacy and mode of action. The information presented is intended to support

research and development efforts in the field of crop protection.

Introduction to Oxazosulfyl
Oxazosulfyl is a novel insecticide belonging to a new chemical class known as the "Sulfyl"

group.[1][2][3] Discovered and developed by Sumitomo Chemical Co., Ltd., it is structurally

characterized by its ethylsulfonyl moiety.[1][2][3] Oxazosulfyl has demonstrated excellent

control against a wide spectrum of major rice insect pests, including those from the orders

Coleoptera, Hemiptera, Lepidoptera, and Orthoptera, particularly when applied to nursery

boxes.[1][2][3] A key advantage of Oxazosulfyl is its effectiveness against insect populations

that have developed resistance to existing insecticides, such as neonicotinoids and

phenylpyrazoles.[1][4] The Insecticide Resistance Action Committee (IRAC) has classified

Oxazosulfyl as the sole member of the novel code 37, identifying its unique mode of action as

a vesicular acetylcholine transporter inhibitor.[2][5]
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The systemic nature of an insecticide is crucial for its ability to protect the entire plant from pest

infestations, especially from sucking insects that feed on various plant parts. Experimental

evidence confirms the systemic activity of Oxazosulfyl in rice.

Phosphor imaging assays using radiolabeled 14C Oxazosulfyl have visually demonstrated its

uptake from the root system and subsequent translocation to the aerial parts of the rice plant.

[4][6][7][8][9] Within three days of a soil drench application, the labeled insecticide was

detected throughout the plant, including the stems and leaves.[2][4][5][6][7][9] This pattern of

distribution suggests apoplastic translocation via the xylem, enabling the compound to reach

the parts of the plant where pests like planthoppers feed.[4][6][7][8]

The systemic movement of Oxazosulfyl ensures that it can effectively control insect pests that

feed on the upper parts of the rice plant, even when the insecticide is applied to the soil.[2][5]

This systemic protection is a key feature contributing to its efficacy in nursery box applications,

providing long-lasting control and reducing the need for multiple foliar sprays.[1][2]

Comparative Efficacy Against Rice Pests
Laboratory and field studies have demonstrated the high insecticidal activity of Oxazosulfyl
against a range of economically important rice pests. Its performance has been shown to be

comparable or, in some cases, superior to that of other commonly used systemic insecticides.

Insecticidal Spectrum and Potency
The insecticidal activity of Oxazosulfyl against hemipteran pests is comparable to that of

imidacloprid and greater than that of chlorantraniliprole.[4][6] Against lepidopteran pests, its

activity is superior to imidacloprid but lower than chlorantraniliprole.[4][6] The following tables

summarize the median lethal concentration (LC50) values of Oxazosulfyl and other

insecticides against key rice pests.

Table 1: Comparative Insecticidal Activity (LC50 in mg a.i./L) of Oxazosulfyl and Standard

Insecticides Against Various Rice Pests
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Pest Order Pest Species Oxazosulfyl Imidacloprid
Chlorantranilip
role

Hemiptera

Brown

planthopper

(Nilaparvata

lugens)

0.41 0.19 >500

Small brown

planthopper

(Laodelphax

striatellus)

0.61 0.18 >500

White-backed

planthopper

(Sogatella

furcifera)

0.82 0.17 >500

Green rice

leafhopper

(Nephotettix

cincticeps)

0.092 0.012 15

Lepidoptera

Rice stem borer

(Chilo

suppressalis)

0.20 28 0.076

Rice leafroller

(Cnaphalocrocis

medinalis)

0.27 10 0.025

Data sourced from laboratory bioassays.[2][5]

Efficacy Against Resistant Pest Populations
A significant advantage of Oxazosulfyl is its potent activity against insect populations that have

developed resistance to other classes of insecticides. Field-collected populations of

planthoppers highly resistant to imidacloprid and/or fipronil have shown susceptibility to
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Oxazosulfyl, with no cross-resistance observed.[4] This makes Oxazosulfyl a valuable tool for

insecticide resistance management programs.[2][4]

Table 2: Efficacy of Oxazosulfyl Against Imidacloprid- and Fipronil-Resistant Planthopper

Populations
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Pest Species Strain Compound
LC50 (mg
a.i./L)

Resistance
Ratio (RR)a

Brown

planthopper
Susceptible Oxazosulfyl 0.41 -

(Nilaparvata

lugens)

Kagoshima

(Field)
Oxazosulfyl 0.47 1.1

Susceptible Imidacloprid 0.19 -

Kagoshima

(Field)
Imidacloprid 106.29 568.4

White-backed

planthopper
Susceptible Oxazosulfyl 0.82 -

(Sogatella

furcifera)

Kagoshima

(Field)
Oxazosulfyl 0.90 1.1

Susceptible Fipronil 0.17 -

Kagoshima

(Field)
Fipronil 12.06 71.0

Small brown

planthopper
Susceptible Oxazosulfyl 0.61 -

(Laodelphax

striatellus)

Kagoshima

(Field)
Oxazosulfyl 0.60 1.0

Susceptible Imidacloprid 0.18 -

Kagoshima

(Field)
Imidacloprid 5.32 30.2

Susceptible Fipronil 0.23 -

Kagoshima

(Field)
Fipronil 3.72 16.5

a Resistance Ratio (RR) = LC50 value of field strain / LC50 value of susceptible strain.[4][6]

Data from laboratory bioassays on field-collected populations from Kagoshima, Japan in 2018.
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[2][4][6]

Experimental Protocols
The verification of Oxazosulfyl's systemic activity and efficacy involved several key

experimental procedures.

Phosphor Imaging Assay for Systemic Translocation
This assay visually confirms the uptake and movement of the insecticide within the plant.

Radiolabeling: Oxazosulfyl is synthesized with a radioactive isotope, typically 14C

(benzoxazolyl-2-14C).[4][9]

Application: A solution of the 14C-labeled Oxazosulfyl is applied to the soil of potted rice

seedlings.[4][9]

Incubation: The treated plants are incubated for a specific period, for instance, 72 hours.[4]

[6][7][9]

Imaging: After incubation, the plants are carefully removed from the soil, and their roots are

rinsed. The whole plant is then placed on a phosphor imaging plate.[4]

Analysis: The imaging plate is scanned to detect the radioactivity, revealing the distribution of

the 14C-labeled Oxazosulfyl throughout the plant.[4]
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Caption: Workflow for verifying systemic activity using phosphor imaging.
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Soil Drench Bioassay for Systemic Efficacy
This bioassay quantifies the insecticidal effect of the systemically translocated compound.

Treatment: A solution of Oxazosulfyl is applied to the soil of rice seedlings.

Incubation: The treated plants are kept for a set period to allow for uptake and translocation

of the insecticide.

Pest Infestation: Target insect pests, such as brown planthopper nymphs, are released onto

the aerial parts of the treated rice plants.[2][5]

Mortality Assessment: The mortality of the insect pests is recorded at specific time intervals

after infestation (e.g., 1, 2, and 7 days).[2][4][5][7]

Comparison: The mortality rates on treated plants are compared to those on untreated

control plants to determine the systemic efficacy of the insecticide.

Experimental Setup

Process Outcome

Soil Drench Application
of Oxazosulfyl

Uptake and
Translocation Period

Untreated Control
(No Insecticide)

Infestation with
Target Insect Pests

Mortality Assessment
(at time intervals)

Determination of
Systemic Efficacy

Click to download full resolution via product page

Caption: Experimental workflow for the soil drench bioassay.

Mode of Action Comparison
Oxazosulfyl's novel mode of action sets it apart from many other systemic insecticides used in

rice.
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Caption: Comparison of insecticide modes of action.

Conclusion
The experimental data robustly verifies the systemic activity of Oxazosulfyl in rice plants. Its

efficient uptake and translocation, broad-spectrum efficacy, and, most notably, its effectiveness

against insecticide-resistant pest populations position it as a highly valuable tool for modern

crop protection. The unique mode of action of Oxazosulfyl provides a much-needed alternative

for insecticide resistance management strategies in rice cultivation. This guide provides

researchers and drug development professionals with a concise overview of the key

performance indicators and methodologies for evaluating this promising new insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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